Cas no 253607-92-0 (4-(nitromethyl)-5-oxahexacyclo5.4.1.0^{2,6}.0^{3,10}.0^{4,8}.0^{9,12}dodecane)

• Product Name: 4-(nitromethyl)-5-oxahexacyclo5.4.1.0^{2,6}.0^{3,10}.0^{4,8}.0^{9,12}dodecane
• CAS No: 253607-92-0
• Molecular Formula: C₁₂H₁₃NO₃
• Molecular Weight: 219.236523389816
• CID: 6168892
• PubChem ID: 2802171

4-(nitromethyl)-5-oxahexacyclo5.4.1.0^{2,6}.0^{3,10}.0^{4,8}.0^{9,12}dodecane Properties

Names and Identifiers

• 4-(nitromethyl)-5-oxahexacyclo5.4.1.0^{2,6}.0^{3,10}.0^{4,8}.0^{9,12}dodecane
• Z56782477
• CCG-233275
• 253607-92-0
• RCL S18369
• AKOS001032873
• 2,6,3,5-Ethanediylidene-2H-pentaleno[1,6-bc]furan, octahydro-2-(nitromethyl)-
• 4-(nitromethyl)-5-oxahexacyclo[5.4.1.0^{2,6}.0^{3,10}.0^{4,8}.0^{9,12}]dodecane
• EN300-11804758
• DTXSID101140515

• InChIKey： ONOSZFXFPMJTBZ-UHFFFAOYSA-N
• Inchi： 1S/C12H13NO3/c14-13(15)2-12-9-4-1-3-5-6(4)10(12)8(5)11(16-12)7(3)9/h3-11H,1-2H2
• SMILES： O1C2C3C4CC5C3C1(C[N+](=O)[O-])C1C2C4C15

Computed Properties

• Exact Mass: 219.08954328g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 219.08954328g/mol
• Heavy Atom Count: 16
• Complexity: 460
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Triquinane sesquiterpenoids